![molecular formula C11H24O5Si B3039505 5-Triethoxysilylpentanoic acid CAS No. 1137665-94-1](/img/structure/B3039505.png)
5-Triethoxysilylpentanoic acid
Overview
Description
5-Triethoxysilylpentanoic acid, also known by its IUPAC name 5-(triethoxysilyl)pentanoic acid, is a compound with the molecular formula C11H24O5Si and a molecular weight of 264.39 . It is a mesoporous material with an adsorption rate of 0.5-1.0 cm3/g and a carboxylic acid groups content of 2-6% . The particles are spherical in shape, stable, and equilibrium is reached within 10 minutes at pH 4 .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H24O5Si/c1-4-14-17(15-5-2,16-6-3)10-8-7-9-11(12)13/h4-10H2,1-3H3,(H,12,13)
. It contains a total of 40 bonds; 16 non-H bonds, 1 multiple bond, 11 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, and 1 hydroxyl group . Physical And Chemical Properties Analysis
This compound is a liquid at ambient temperature . It has a density of 1.0±0.0 g/cm3, a boiling point of 309.6±0.0 °C at 760 mmHg, and a flash point of 141.0±0.0 °C . It has a molar refractivity of 68.5±0.0 cm3, a polar surface area of 65 Å2, a polarizability of 27.2±0.0 10-24 cm3, and a molar volume of 259.6±0.0 cm3 .Mechanism of Action
Target of Action
It is known that this compound is a mesoporous material with an adsorption rate of 05-10 cm3/g and a carboxylic acid groups content of 2-6% . This suggests that it may interact with various biological molecules in its environment.
Action Environment
The action of 5-Triethoxysilylpentanoic acid can be influenced by various environmental factors . For instance, its stability and efficacy may be affected by pH, as equilibrium is reached within 10 minutes at pH 4 . Other factors, such as temperature and the presence of other chemicals, may also influence its action.
Advantages and Limitations for Lab Experiments
5-Triethoxysilylpentanoic acid has several advantages for laboratory experiments. It is non-toxic and non-irritating, making it safe to use in a laboratory setting. It is also stable in aqueous solutions, and it has a high yield when used in the synthesis of organosilicon compounds. However, it is not suitable for use in reactions that require high temperatures or pressures, as it is not stable at these conditions.
Future Directions
The future of 5-Triethoxysilylpentanoic acid is bright, as its applications are growing rapidly. It has potential applications in drug delivery, cell culture, and biomaterials, and it could be used as a catalyst for a variety of reactions. In addition, it could be used to synthesize nanomaterials, such as quantum dots and nanowires. Finally, it could be used in the development of new materials, such as polymers and other organosilicon compounds.
Scientific Research Applications
5-Triethoxysilylpentanoic acid is used in a variety of scientific research applications, including drug delivery, cell culture, and biomaterials. It has also been used as a catalyst for a variety of reactions, including the synthesis of polymers and other organosilicon compounds. In addition, it has been used in the production of nanomaterials, such as quantum dots and nanowires.
Safety and Hazards
properties
IUPAC Name |
5-triethoxysilylpentanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O5Si/c1-4-14-17(15-5-2,16-6-3)10-8-7-9-11(12)13/h4-10H2,1-3H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JECXEVVJRHQJHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCCC(=O)O)(OCC)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O5Si | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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